5-Chloro-2-cyclopropylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C9H8ClN3
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 5-chloro-2-cyclopropylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C9H8ClN3/c10-8-3-4-13-9(11-8)5-7(12-13)6-1-2-6/h3-6H,1-2H2
• InChI Key: ONBUFJZPAPVHTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3C=CC(=NC3=C2)Cl

Description

5-Chloro-2-cyclopropylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C9H8ClN3 and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5,7-dichloro-2-cyclopropylpyrazolo[1,5-a]pyrimidine x272 (26.7 mmol, 1 eq., 6.08 g) in 125 ml of AcOH is added Zn powder (0.107 mol, 4 eq, 6.97 g). The mixture is then stirred for 48 hours at room temperature. After this time, the solvent is evaporated under reduce pressure and the reaction mixture poured on water, quenched with NaHCO3, and extracted with dichloromethane. The organic layer is dried over Na2SO4, filtered and evaporated under reduced pressure. The crude product is purified by chromatography on silicagel (CH2Cl2/hexane: 50/50) to afford 5-chloro-2-cyclopropylpyrazolo[1,5-a]pyrimidine x274 as a solid (3.60 g).